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Compound of Interest

Compound Name: Methotrexate monohydrate

Cat. No.: B1676407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the most common analytical methods for

the quantitative determination of methotrexate (MTX) in biological samples. Methotrexate, an

antimetabolite used in the treatment of cancer and autoimmune diseases, requires careful

therapeutic drug monitoring to ensure efficacy while minimizing toxicity.[1] This document

details the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS),

High-Performance Liquid Chromatography with UV detection (HPLC-UV), and Immunoassays,

supported by experimental data and detailed protocols to aid in the selection of the most

appropriate method for specific research and clinical needs.

Methodology Comparison
The selection of an analytical method for methotrexate quantification is critical and depends on

the required sensitivity, specificity, sample throughput, and available instrumentation. While

immunoassays are common in clinical settings for their speed and ease of use,

chromatography-based methods like HPLC-UV and LC-MS/MS offer higher specificity and are

considered reference methods.[2]

Table 1: Comparison of Quantitative Performance Data for Methotrexate Assays

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1676407?utm_src=pdf-interest
https://www.researchgate.net/publication/23023473_Improved_double_antibody_enzyme_immunoassay_for_Methotrexate
https://pmc.ncbi.nlm.nih.gov/articles/PMC10411162/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter LC-MS/MS HPLC-UV
Immunoassay
(Enzyme
Immunoassay)

Principle

Separation by liquid

chromatography

followed by detection

based on mass-to-

charge ratio.

Separation by liquid

chromatography

followed by detection

based on UV

absorbance.

Competition between

unlabeled MTX and

enzyme-labeled MTX

for antibody binding

sites.[3]

Lower Limit of

Quantification (LLOQ)

0.01 µM - 0.09 µM[2]

[4]
0.01 µM - 0.1 µM[5][6]

0.03 µM - 0.04

µmol/L[3]

Linearity Range 0.01 - 2.20 µmol/L[7] 0.05 - 5.0 µM[6] 0.04 - 1.20 µmol/L[3]

Intra-day Precision

(%CV)
< 7.67%[7] 2.6% - 6.0%[5] < 8.3%[8]

Inter-day Precision

(%CV)
< 6.99%[7] 5.5% - 9.5%[5] < 8.3%[8]

Recovery 82.20% - 93.98%[7] 61.5% - 72.7%[5] Not typically reported

Specificity

High; can distinguish

between MTX and its

metabolites.[8]

Moderate; potential for

interference from

metabolites.[9]

Can show cross-

reactivity with

metabolites like

DAMPA.[8]

Sample Throughput

High; rapid analysis

times are achievable.

[2]

Moderate High

Experimental Workflows and Signaling Pathways
Understanding the experimental process and the biological context of methotrexate is crucial

for accurate quantification and data interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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